Cas no 845823-06-5 (2,2,2-trifluoro-1-(3-fluoro-4-methyl-phenyl)ethanone)
845823-06-5 structure
Product Name:2,2,2-trifluoro-1-(3-fluoro-4-methyl-phenyl)ethanone
CAS No:845823-06-5
MF:C9H6F4O
MW:206.136956691742
CID:820851
PubChem ID:2759044
Update Time:2025-04-19
2,2,2-trifluoro-1-(3-fluoro-4-methyl-phenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 2,2,2-Trifluoro-1-(3-fluoro-4-methylphenyl)ethanone
- 4'-Methyl-2,2,2,3'-tetrafluoroacetophenone
- 3'-Fluoro-4'-methyl-2,2,2-trifluoroacetophenone
- 2,2,2-trifluoro-1-(3-fluoro-4-methyl-phenyl)ethanone
- A864074
- GMGYOGJDXAFXGX-UHFFFAOYSA-N
- 2,2,2-trifluoro-1-(3-fluoro-4-methylphenyl)ethan-1-one
- N12272
- 845823-06-5
- MFCD01320003
- AKOS015154778
- DTXSID70374624
- CS-0456149
- EN300-1928243
- SCHEMBL8259837
- AB08961
-
- MDL： MFCD01320003
- Inchi： 1S/C9H6F4O/c1-5-2-3-6(4-7(5)10)8(14)9(11,12)13/h2-4H,1H3
- InChI Key： GMGYOGJDXAFXGX-UHFFFAOYSA-N
- SMILES： FC1C=C(C(C(F)(F)F)=O)C=CC=1C
Computed Properties
- Exact Mass: 206.03500
- Monoisotopic Mass: 206.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 3.2
Experimental Properties
- Density: 1.306
- Boiling Point: 200.9°C at 760 mmHg
- Flash Point: 74.7°C
- Refractive Index: 1.439
- PSA: 17.07000
- LogP: 2.87910
2,2,2-trifluoro-1-(3-fluoro-4-methyl-phenyl)ethanone Security Information
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R36/37/38
2,2,2-trifluoro-1-(3-fluoro-4-methyl-phenyl)ethanone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
2,2,2-trifluoro-1-(3-fluoro-4-methyl-phenyl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 023136-1g |
3'-Fluoro-4'-methyl-2,2,2-trifluoroacetophenone |
845823-06-5 | 97% | 1g |
￡73.00 | 2022-03-01 | |
| Fluorochem | 023136-5g |
3'-Fluoro-4'-methyl-2,2,2-trifluoroacetophenone |
845823-06-5 | 97% | 5g |
￡237.00 | 2022-03-01 | |
| Fluorochem | 023136-25g |
3'-Fluoro-4'-methyl-2,2,2-trifluoroacetophenone |
845823-06-5 | 97% | 25g |
￡971.00 | 2022-03-01 | |
| Alichem | A019120125-10g |
2,2,2-Trifluoro-1-(3-fluoro-4-methylphenyl)ethanone |
845823-06-5 | 95% | 10g |
$347.36 | 2023-08-31 | |
| Chemenu | CM185758-10g |
4'-Methyl-2,2,2,3'-tetrafluoroacetophenone |
845823-06-5 | 95% | 10g |
$*** | 2023-03-29 | |
| Enamine | EN300-1928243-1g |
2,2,2-trifluoro-1-(3-fluoro-4-methylphenyl)ethan-1-one |
845823-06-5 | 1g |
$699.0 | 2023-09-17 | ||
| Enamine | EN300-1928243-5g |
2,2,2-trifluoro-1-(3-fluoro-4-methylphenyl)ethan-1-one |
845823-06-5 | 5g |
$2028.0 | 2023-09-17 | ||
| Enamine | EN300-1928243-10g |
2,2,2-trifluoro-1-(3-fluoro-4-methylphenyl)ethan-1-one |
845823-06-5 | 10g |
$3007.0 | 2023-09-17 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYJ804-100MG |
2,2,2-trifluoro-1-(3-fluoro-4-methyl-phenyl)ethanone |
845823-06-5 | 95% | 100MG |
￥ 943.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYJ804-250MG |
2,2,2-trifluoro-1-(3-fluoro-4-methyl-phenyl)ethanone |
845823-06-5 | 95% | 250MG |
￥ 1,511.00 | 2023-04-13 |
2,2,2-trifluoro-1-(3-fluoro-4-methyl-phenyl)ethanone Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:845823-06-5)2,2,2-trifluoro-1-(3-fluoro-4-methyl-phenyl)ethanone
Order Number:A864074
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:44
Price ($):510.0
Email:sales@amadischem.com
2,2,2-trifluoro-1-(3-fluoro-4-methyl-phenyl)ethanone Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
845823-06-5 (2,2,2-trifluoro-1-(3-fluoro-4-methyl-phenyl)ethanone) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:845823-06-5)2,2,2-trifluoro-1-(3-fluoro-4-methyl-phenyl)ethanone
Purity:99%
Quantity:1g
Price ($):510.0